2-{[4-ethyl-5-(1-phenoxyethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(5-methyl-4-phenyl-1,3-thiazol-2-yl)acetamide

• IUPAC Name: 2-[[4-ethyl-5-(1-phenoxyethyl)-1,2,4-triazol-3-yl]sulfanyl]-N-(5-methyl-4-phenyl-1,3-thiazol-2-yl)acetamide
• InChI: InChI=1S/C24H25N5O2S2/c1-4-29-22(16(2)31-19-13-9-6-10-14-19)27-28-24(29)32-15-20(30)25-23-26-21(17(3)33-23)18-11-7-5-8-12-18/h5-14,16H,4,15H2,1-3H3,(H,25,26,30)
• InChI Key: VUIIBJZEHHUFLN-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=NN=C1SCC(=O)NC2=NC(=C(S2)C)C3=CC=CC=C3)C(C)OC4=CC=CC=C4
• Molecular Formula: C24H25N5O2S2
• Molecular Weight: 479.6 g/mol

Description

2-{[4-ethyl-5-(1-phenoxyethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(5-methyl-4-phenyl-1,3-thiazol-2-yl)acetamide is a complex organic compound that features a triazole ring, a thiazole ring, and various functional groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-{[4-ethyl-5-(1-phenoxyethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(5-methyl-4-phenyl-1,3-thiazol-2-yl)acetamide typically involves multi-step organic reactions. The process may start with the preparation of the triazole and thiazole intermediates, followed by their coupling through a sulfanyl linkage. Common reagents used in these steps include ethyl bromide, phenoxyacetic acid, and various catalysts under controlled temperature and pressure conditions.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the synthetic route to maximize yield and purity. This could include the use of continuous flow reactors, advanced purification techniques, and stringent quality control measures to ensure consistency and scalability.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the sulfanyl group, leading to the formation of sulfoxides or sulfones.

Reduction: Reduction reactions can target the triazole or thiazole rings, potentially altering their electronic properties.

Common Reagents and Conditions

Oxidation: Reagents like hydrogen peroxide or m-chloroperbenzoic acid (mCPBA) under mild conditions.

Reduction: Catalysts such as palladium on carbon (Pd/C) in the presence of hydrogen gas.

Substitution: Halogenating agents like N-bromosuccinimide (NBS) or electrophiles in the presence of a base.

Major Products

Oxidation: Sulfoxides and sulfones.

Reduction: Reduced triazole or thiazole derivatives.

Substitution: Various substituted derivatives depending on the reagents used.

Scientific Research Applications

Chemistry

In chemistry, this compound can serve as a building block for the synthesis of more complex molecules. Its unique structure allows for diverse chemical modifications, making it valuable in synthetic organic chemistry.

Biology

In biological research, the compound may be explored for its potential as a bioactive molecule. Its structural features suggest it could interact with various biological targets, making it a candidate for drug discovery and development.

Medicine

In medicine, the compound could be investigated for its therapeutic potential. Its triazole and thiazole rings are known pharmacophores, which could impart antifungal, antibacterial, or anticancer properties.

Industry

In industry, the compound might find applications in the development of new materials, such as polymers or coatings, due to its unique chemical properties.

Mechanism of Action

The mechanism of action of 2-{[4-ethyl-5-(1-phenoxyethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(5-methyl-4-phenyl-1,3-thiazol-2-yl)acetamide would depend on its specific application. In a biological context, it could interact with enzymes or receptors, modulating their activity. The triazole and thiazole rings could engage in hydrogen bonding or π-π interactions with biological targets, influencing cellular pathways and processes.

Comparison with Similar Compounds

Similar Compounds

• **2-{[4-ethyl-5-(1-phenoxyethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(5-methyl-4-phenyl-1,3-thiazol-2-yl)acetamide shares similarities with other triazole and thiazole derivatives, such as fluconazole and thiamazole.

Fluconazole: A triazole antifungal agent.

Thiamazole: A thiazole derivative used in the treatment of hyperthyroidism.

Uniqueness

What sets this compound apart is its combined structural features, which may confer unique biological activities and chemical reactivity. Its dual triazole-thiazole framework offers a versatile platform for further functionalization and application in various fields.